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Compound of Interest

Compound Name: Neogen

Cat. No.: B8528818

Essential procedures for the safe and compliant disposal of Neogen products, ensuring the
safety of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals utilizing Neogen's diverse
portfolio of products, proper waste management is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information and step-by-step procedures
for the disposal of various Neogen product categories, from diagnostic kits to chemical
reagents and biological materials. Adherence to these guidelines will help mitigate risks,
prevent environmental contamination, and ensure a safe laboratory environment.

General Disposal Principles

Before delving into specific product categories, it is crucial to understand the foundational
principles of laboratory waste management. Always consult your institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure compliance with all
local, state, and federal regulations.

A general workflow for laboratory waste disposal should be established and followed.
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General Laboratory Waste Disposal Workflow

Disposal of Neogen Diagnostic Test Kits

Neogen's diagnostic test kits, such as ELISA and lateral flow assays, require careful handling
of their various components.

Component Disposal Recommendation

_ _ Dispose as non-hazardous solid waste, unless
Plastic Cassettes/Devices ) o ) )
contaminated with biological material.

Empty and triple-rinse with water. Recycle if

Reagent Bottles (Plastic) possible; otherwise, dispose of in regular trash.

[1]

Foil Pouches Dispose of in regular trash.

For small quantities, dilute extensively with

water and dispose of down the drain, unless
Unused Reagents (Liquid) prohibited by local regulations. For larger

volumes or concentrated reagents, treat as

chemical waste.

If used with non-hazardous samples, dispose of
Sample Transfer Pipettes in regular trash. If used with biological samples,

treat as biohazardous waste.

Packaging (Cardboard) Recycle.

Disposal of Chemical Reagents

Many Neogen kits contain chemical reagents that require specific disposal procedures. Always
refer to the product's Safety Data Sheet (SDS) for detailed information.

Neutralization Protocol for Corrosive Reagents (Acids
and Bases)
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This protocol is a general guideline for neutralizing corrosive waste. Always wear appropriate
Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.

o Preparation: Work in a well-ventilated fume hood. Prepare a dilute neutralizing solution. For
acidic waste, use a weak base like sodium bicarbonate (baking soda). For basic waste, use
a weak acid like citric acid or acetic acid (vinegar).

 Dilution: Slowly add the corrosive waste to a large volume of cold water in a suitable
container. Never add water to the corrosive.

o Neutralization: While stirring gently, slowly add the neutralizing agent to the diluted waste.
Monitor the pH of the solution frequently using pH paper or a pH meter.

o Endpoint: Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

o Disposal: Once neutralized, the solution can typically be disposed of down the drain with
copious amounts of water, subject to local regulations.
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Corrosive Waste Neutralization Process

Disposal of Biological Materials and Culture Media

Biological waste, including bacterial cultures, cell cultures, and contaminated labware, must be
decontaminated before disposal to render it non-infectious.

Autoclaving Protocol for Biological Waste

Autoclaving (steam sterilization) is the most common and effective method for decontaminating

biological waste.
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Parameter Setting
Temperature 121°C (250°F)
Pressure 15 psi

] Minimum of 30 minutes (may need to be longer
Cycle Time
for larger loads)

Procedure:

Packaging: Place biological waste in autoclavable biohazard bags. Do not overfill the bags.
For liquid waste, use vented, autoclavable containers.

Loading: Place the bags or containers in a secondary, leak-proof, and autoclavable tray or
bin. Ensure there is enough space between items for steam to circulate.

Indicator: Use autoclave indicator tape on the outside of each bag and a biological indicator
(e.g., Geobacillus stearothermophilus spores) inside the load to verify sterilization.

Cycle: Run the autoclave according to the manufacturer's instructions, using the parameters
in the table above.

Disposal: After the cycle is complete and the waste has cooled, the autoclaved bags can be
placed in the regular trash, unless otherwise specified by your institution.

Chemical Decontamination of Liquid Biological Waste

For liquid biological waste such as culture media, chemical decontamination is an alternative to
autoclaving.

o Agent: Add household bleach to the liquid waste to achieve a final concentration of 10% (1
part bleach to 9 parts waste).

e Contact Time: Allow a minimum of 30 minutes of contact time.

o Disposal: After decontamination, the liquid can be poured down the drain with plenty of
water, in accordance with local regulations.
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Disposal of Pesticides and Rodenticides

Neogen's portfolio includes various pesticides and rodenticides that are regulated and require
specific disposal methods.

Product Type Disposal Guidance

Dispose of at an approved waste disposal
Unused Product facility. Do not place unused product down any

indoor or outdoor drain.[1]

Triple rinse (or equivalent), then offer for
] ] recycling or reconditioning, or puncture and
Empty Plastic Containers ) ] ] ]
dispose of in a sanitary landfill or by

incineration.[1]

] Dispose of in the trash or at an approved waste
Empty Paper Containers ) - o ]
disposal facility or by incineration.[1]

Any materials that have come into contact with
Contaminated Materials the pesticide or rodenticide should be disposed

of as hazardous waste.

Always follow the specific disposal instructions on the product label and consult your local
hazardous waste disposal facility for guidance.

By implementing these procedures, laboratories can ensure the safe and responsible disposal
of Neogen products, fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Laboratory: A Guide to Neogen
Product Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8528818#neogen-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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